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Compound of Interest

Compound Name:
Methyl (4-chloro-2-

nitrophenoxy)acetate

CAS No.: 13212-52-7

Cat. No.: B3011533

Get Quote

Executive Summary & Strategic Utility
Methyl (4-chloro-2-nitrophenoxy)acetate (CAS: 13212-52-7) serves as a critical intermediate

in the synthesis of diphenyl ether herbicides (e.g., Fluoroglycofen-ethyl analogs) and is a

privileged scaffold in medicinal chemistry, particularly for CRTH2 antagonists and PPAR

agonists.

This guide details a high-fidelity synthesis protocol optimized for drug development workflows

where purity and reproducibility are paramount. Unlike industrial agrochemical routes that

prioritize crude yield, this protocol emphasizes impurity control (specifically regulating ester

hydrolysis and O- vs. C-alkylation).
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Parameter Data

CAS Number 13212-52-7

Formula C₉H₈ClNO₅

MW 245.62 g/mol

Core Moiety 4-chloro-2-nitrophenol

Functional Handle Methyl ester (labile to strong base)

Retrosynthetic Analysis & Strategy
The synthesis is best approached via a Williamson Ether Synthesis.[1][2][3][4] The

disconnection reveals two primary precursors: the nucleophilic phenoxide derived from 4-

chloro-2-nitrophenol and the electrophilic Methyl chloroacetate.

Strategic Choice:

Base Selection: We utilize Potassium Carbonate (K₂CO₃) in Acetone or DMF.

Rationale: Stronger bases (NaOH/KOH) or aqueous conditions risk hydrolyzing the methyl

ester product into the carboxylic acid. K₂CO₃ is mild enough to deprotonate the phenol

(pKa ~7.9 due to the nitro group) but slow to hydrolyze the ester.

Catalysis: Potassium Iodide (KI) is added as a Finkelstein catalyst to convert the alkyl

chloride to the more reactive alkyl iodide in situ.
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Figure 1: Retrosynthetic disconnection showing the convergent assembly of the ether linkage.

Detailed Synthesis Protocol
Scale: 10.0 mmol (Lab Scale) Expected Yield: 92-96% Time: 4-6 Hours

Reagents & Stoichiometry
Reagent MW ( g/mol ) Equiv.[5] Mass/Vol Role

4-Chloro-2-

nitrophenol
173.55 1.0 1.74 g Limiting Reagent

Methyl

chloroacetate
108.52 1.2 1.30 g (1.05 mL) Electrophile

Potassium

Carbonate

(anhydrous)

138.21 2.0 2.76 g Base

Potassium Iodide 166.00 0.1 0.17 g Catalyst

Acetone (Dry) - - 25 mL Solvent

Step-by-Step Procedure
Phase 1: Phenoxide Formation

Setup: Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux

condenser. Flush with nitrogen.[6]

Dissolution: Add 4-chloro-2-nitrophenol (1.74 g) and anhydrous Acetone (25 mL). Stir until

fully dissolved.

Deprotonation: Add Potassium Carbonate (2.76 g) in a single portion. The solution will likely

turn bright yellow/orange, indicating the formation of the phenoxide anion.

Activation: Add Potassium Iodide (0.17 g). Stir at room temperature for 15 minutes to ensure

homogeneity.

Phase 2: Alkylation (The Reaction)
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Addition: Add Methyl chloroacetate (1.05 mL) dropwise via syringe over 5 minutes.

Note: Dropwise addition prevents localized high concentrations that could favor side

reactions, though this is less critical with mild bases.

Reflux: Heat the reaction mixture to a gentle reflux (bath temp ~60°C).

Monitoring: Monitor by TLC (Eluent: 20% Ethyl Acetate in Hexanes).

Starting Material Rf: ~0.4 (Phenol)[3]

Product Rf: ~0.6 (Ester)

Endpoint: Reaction is typically complete within 3-5 hours.

Phase 3: Workup & Isolation[4][6]
Filtration: Cool the mixture to room temperature. Filter off the inorganic solids (KCl, excess

K₂CO₃) through a sintered glass funnel or Celite pad. Wash the cake with cold acetone (10

mL).

Concentration: Evaporate the filtrate under reduced pressure (Rotovap) to obtain a crude

residue.

Partition: Dissolve the residue in Ethyl Acetate (30 mL) and wash with:

Water (2 x 15 mL) to remove DMF/Acetone traces.

5% NaOH (1 x 10 mL) CRITICAL STEP: This removes any unreacted phenol starting

material. Do not prolong contact time to avoid ester hydrolysis.

Brine (1 x 15 mL).

Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to dryness.

Phase 4: Purification[4]
Standard: Recrystallization from Ethanol/Water (9:1) or Hexane/Ethyl Acetate.[7]
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Result: Pale yellow crystalline solid.[5]

Reaction Mechanism (SN2)
The reaction proceeds via a classic SN2 (Substitution Nucleophilic Bimolecular) mechanism.[2]

[4]

Activation: The base (K₂CO₃) deprotonates the phenol to generate the phenoxide anion. The

nitro group at the ortho position stabilizes this anion via resonance, making it a "softer"

nucleophile, which is excellent for SN2 but requires a good leaving group.

Finkelstein Exchange (In Situ): The catalytic iodide (I⁻) displaces the chloride on methyl

chloroacetate to form methyl iodoacetate (a more reactive electrophile).

Attack: The phenoxide oxygen attacks the alpha-carbon of the methyl iodoacetate, displacing

the iodide.

Deprotonation
(Phenol -> Phenoxide)

Nucleophilic Attack
(SN2)

Phenoxide

Catalytic Activation
(Cl -> I Exchange)

Activated Electrophile Ether Formation
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Figure 2: Mechanistic flow of the catalytic Williamson Ether Synthesis.

Process Variables & Optimization
To adapt this protocol for specific drug development needs (e.g., deuterated analogs or scale-

up), consider these variables:
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Variable Recommendation Causality & Impact

Solvent Acetone (Lab) vs. DMF (Scale)

Acetone is easy to remove but

requires reflux. DMF

accelerates SN2 (polar aprotic)

but is harder to remove during

workup.

Base K₂CO₃ vs. Cs₂CO₃

Cesium carbonate is more

soluble and basic, useful if the

reaction is sluggish (steric

hindrance), but expensive.

Leaving Group Chloro- vs. Bromoacetate

Methyl bromoacetate reacts

faster and may not require KI

catalyst, but is less stable and

more lacrimatory.

Temperature 50-60°C

Exceeding 80°C increases the

risk of ester hydrolysis or

decarboxylation side reactions.

Analytical Characterization (Self-Validation)
Confirm the identity of the synthesized product using these predicted spectral data points.

¹H NMR (400 MHz, CDCl₃):

δ 7.85 (d, J=2.5 Hz, 1H): Aromatic H-3 (Ortho to NO₂, most deshielded).

δ 7.45 (dd, J=9.0, 2.5 Hz, 1H): Aromatic H-5.

δ 7.05 (d, J=9.0 Hz, 1H): Aromatic H-6 (Ortho to ether linkage).

δ 4.75 (s, 2H): O-CH₂-CO (Methylene protons).

δ 3.80 (s, 3H): COOCH₃ (Methyl ester).

IR (KBr):
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1750-1760 cm⁻¹: C=O stretch (Ester).

1530 & 1350 cm⁻¹: N-O stretch (Nitro group).

1250 cm⁻¹: C-O-C stretch (Ether).

Safety & Handling
Methyl Chloroacetate: Highly toxic and a severe lachrymator. Handle only in a functioning

fume hood. It is an alkylating agent; avoid skin contact.

Nitro Compounds: While this specific intermediate is stable, nitroaromatics can be energetic.

Avoid heating dryness residues to high temperatures (>150°C).

Waste: Aqueous washes containing phenols must be segregated as toxic organic waste, not

general aqueous waste.

References
Master Organic Chemistry.The Williamson Ether Synthesis: Mechanism and Conditions.

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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